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Compound of Interest

Compound Name: AB-MECA

cat. No.: B1666474

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, properties, and
pharmacological profile of AB-MECA, a potent and selective agonist for the A3 adenosine
receptor. This document is intended to serve as a comprehensive resource, incorporating
detailed experimental protocols and visual representations of key biological pathways and
workflows.

Chemical Structure and Properties

AB-MECA, with the [IUPAC name 1-[6-[[(4-aminophenyl)methyllamino]-9H-purin-9-yl]-1-deoxy-
N-methyl-3-D-ribofuranuronamide, is a crucial tool for studying the A3 adenosine receptor.[1]
Its chemical identity and key physicochemical properties are summarized below.

Table 1: Physicochemical Properties of AB-MECA
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Property Value Source
1-[6-[[(4-
aminophenyl)methyllJamino]-9H

IUPAC Name _ Phenyhmethyl ] [1]
-purin-9-yl]-1-deoxy-N-methyl-
B-D-ribofuranuronamide

CAS Number 152918-26-8 [L1[2113114]15]

Molecular Formula C18H21N704 [1112]14]

Molecular Weight 399.4 g/mol [1112114]

Appearance White to off-white solid [5]
Soluble in DMSO (10 mg/mL),

N ethanol (1 mg/mL), and dilute

Solubility [1][2][6]
agueous base (3.5 mg/mL).
Insoluble in water.
Store at -20°C for long-term

Storage [21[31[4]

stability.

Chemical Structure of AB-MECA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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